Cas no 2229694-19-1 (3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine)

• Product Name: 3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine
• CAS No: 2229694-19-1
• MF: C₉H₉F₃N₂
• MW: 202.176372289658
• CID: 6008660
• PubChem ID: 165673864
• Update Time: 2025-10-31

3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine
• EN300-1939441
• 2229694-19-1
• 3-[4-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine

• Inchi： 1S/C9H9F3N2/c10-9(11,12)8-3-5-14-6-7(8)2-1-4-13/h1-3,5-6H,4,13H2/b2-1+
• InChI Key： HLEOXPXHJVKUFA-OWOJBTEDSA-N
• SMILES： FC(C1C=CN=CC=1/C=C/CN)(F)F

Computed Properties

• Exact Mass: 202.07178278g/mol
• Monoisotopic Mass: 202.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine

Introduction to 3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine (CAS No. 2229694-19-1)

3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine, with the CAS number 2229694-19-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a pyridine ring, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine is defined by the presence of a propenylamine moiety attached to a 4-(trifluoromethyl)pyridine ring. The trifluoromethyl group is known for its strong electron-withdrawing properties, which can significantly influence the compound's reactivity and biological activity. The pyridine ring, on the other hand, is a common heterocyclic structure found in many bioactive molecules, contributing to its pharmacological properties.

Recent studies have highlighted the potential of 3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators in inflammatory diseases.

In the context of cancer research, 3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine has demonstrated promising results in preclinical studies. It has been found to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

Beyond its therapeutic potential, 3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine has also been explored for its use as a building block in organic synthesis. Its unique structural features make it an attractive intermediate for the synthesis of more complex molecules with diverse biological activities. For example, it can be used to synthesize compounds with improved pharmacokinetic properties or enhanced selectivity for specific biological targets.

The synthesis of 3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine has been optimized using modern synthetic techniques, ensuring high yields and purity. Various methods have been reported in the literature, including palladium-catalyzed cross-coupling reactions and transition-metal-free approaches. These synthetic strategies not only facilitate the large-scale production of the compound but also allow for the introduction of functional groups that can further enhance its biological activity.

In terms of safety and toxicity, preliminary studies suggest that 3-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine exhibits a favorable safety profile. However, further investigations are necessary to fully understand its potential side effects and long-term toxicity. Preclinical toxicology studies are currently underway to evaluate its safety in animal models, which will provide valuable insights into its suitability for clinical development.

The future prospects for 3-4-(trifluoromethyl)pyridin-3-y\-lprop\-2-en\-1-am\-ine are promising. Ongoing clinical trials are exploring its efficacy in treating various diseases, including inflammatory disorders and cancers. Additionally, researchers are investigating its potential as a lead compound for the development of new drugs with improved therapeutic profiles.

In conclusion, 3\-4\-(tri\-fluoro\-meth\-yl\)pyri\-din\-3\-ylpro\-p\-2-en\-1-am\-ine (CAS No. 2229694\-19\-1) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development and potential clinical applications.